Cas no 926254-25-3 (3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one
• CAS No: 926254-25-3
• MF: C₁₀H₁₃N₃OS₂
• MW: 255.35971903801
• CID: 4665594
• Update Time: 2025-07-17

3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4(1H)-one, 3-[2-(dimethylamino)ethyl]-2,3-dihydro-2-thioxo-
• 3-[2-(Dimethylamino)ethyl]-2-sulfanyl-3H,4H-thieno[3,2-d]pyrimidin-4-one
• 3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one

• Inchi： 1S/C10H13N3OS2/c1-12(2)4-5-13-9(14)8-7(3-6-16-8)11-10(13)15/h3,6H,4-5H2,1-2H3,(H,11,15)
• InChI Key： PIFSYBNBNGDCBU-UHFFFAOYSA-N
• SMILES： C1(=S)N(CCN(C)C)C(=O)C2SC=CC=2N1

Additional information on 3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one

Comprehensive Overview of 3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one (CAS No. 926254-25-3)

The compound 3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one (CAS No. 926254-25-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate molecular architecture, featuring a thieno[3,2-d]pyrimidin-4-one core modified with a dimethylaminoethyl side chain and a sulfanylidene functional group. This combination of moieties contributes to its potential as a versatile scaffold for drug discovery, particularly in targeting enzymes and receptors involved in metabolic and signaling pathways.

In recent years, the scientific community has shown growing interest in thienopyrimidine derivatives due to their broad pharmacological activities. The sulfanylidene group in CAS No. 926254-25-3 enhances its reactivity, making it a promising candidate for covalent inhibitor design—a hot topic in precision medicine. Researchers are exploring its applications in modulating protein-protein interactions, a key focus area in oncology and neurodegenerative disease research. The compound's dimethylaminoethyl moiety further improves its solubility and bioavailability, addressing common challenges in small-molecule drug development.

From a synthetic chemistry perspective, 3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one represents an excellent example of modern heterocyclic chemistry. Its preparation typically involves multi-step reactions including cyclocondensation, thionation, and N-alkylation—processes frequently searched by organic chemists in academic and industrial settings. The compound's thieno[3,2-d]pyrimidine core is isosteric with purine bases, explaining its ability to interact with biological targets while avoiding metabolic instability issues common in nucleoside analogs.

The pharmacological potential of CAS No. 926254-25-3 aligns with current trends in personalized medicine and targeted therapy development. Computational studies suggest its sulfanylidene group may form reversible covalent bonds with cysteine residues in target proteins—a mechanism gaining traction in kinase inhibitor design. This property makes it particularly relevant for researchers investigating allosteric modulation strategies, a frequently searched term in drug discovery forums. Moreover, its balanced lipophilicity (predicted LogP ~2.1) positions it favorably for blood-brain barrier penetration studies in CNS drug development.

Quality control and analytical characterization of 3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one present interesting challenges for analytical chemists. Advanced techniques like LC-MS/MS and 2D NMR are typically required to confirm its structure and purity—topics consistently trending in analytical chemistry publications. The compound's UV-Vis spectrum shows characteristic absorption maxima around 270 nm and 340 nm, valuable data for researchers developing HPLC methods for related thienopyrimidine analogs.

Environmental and regulatory aspects of CAS No. 926254-25-3 are also noteworthy. While not classified as hazardous, proper handling procedures should be followed given its reactive sulfanylidene group. Stability studies indicate it should be stored under inert atmosphere at -20°C—information highly sought after by laboratory managers and compound archivists. Its environmental fate and biodegradation pathways remain areas of active investigation, particularly among researchers studying green chemistry approaches to pharmaceutical synthesis.

In conclusion, 3-2-(dimethylamino)ethyl-2-sulfanylidene-1H,2H,3H,4H-thieno3,2-dpyrimidin-4-one represents a fascinating case study at the intersection of medicinal chemistry and drug development. Its structural features address multiple contemporary challenges in pharmaceutical science, from targeted covalent inhibition to CNS drug delivery. As research progresses, this compound may serve as a valuable prototype for developing new therapeutic agents against various diseases, particularly those requiring modulation of challenging protein targets.